![molecular formula C5H6N4O2S B3083597 [(4-Amino-1,3,5-triazin-2-yl)thio]acetic acid CAS No. 1142201-19-1](/img/structure/B3083597.png)
[(4-Amino-1,3,5-triazin-2-yl)thio]acetic acid
Overview
Description
The compound “[(4-Amino-1,3,5-triazin-2-yl)thio]acetic acid” belongs to the class of 1,3,5-triazine derivatives . These compounds are known for their biological activities, including antimicrobial, antimalarial, anti-cancer, and anti-viral properties .
Synthesis Analysis
The synthesis of 1,3,5-triazine derivatives involves the replacement of chloride ions in cyanuric chloride . The reaction mixture is stirred overnight at room temperature in the presence of sodium carbonate .Molecular Structure Analysis
The molecular structure of 1,3,5-triazine derivatives has been characterized using various spectroscopic techniques, including FT-IR, NMR (1H-NMR and 13C-NMR), mass spectra, and elemental analysis .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 1,3,5-triazine derivatives include the replacement of chloride ions in cyanuric chloride and the esterification of the 4-aminobenzoic acid moiety .Scientific Research Applications
Synthesis of Tri-substituted-1,3,5-Triazines
The compound is used in the synthesis of symmetric and non-symmetric di- and tri-substituted 1,3,5-triazines . These triazines contain alkyl, aromatic, hindered, chiral and achiral hydroxyalkyl, ester and imidazole groups .
Production of Herbicides and Polymer Photostabilisers
1,3,5-Triazines, including this compound, are used in the production of herbicides and polymer photostabilisers . They have been the object of considerable interest due to their applications in these fields .
Antitumor Properties
Some 1,3,5-triazines display important biological properties . For example, they are used clinically due to their antitumor properties to treat lung, breast, and ovarian cancer .
Antimicrobial Activity
1,3,5-Triazine 4-aminobenzoic acid derivatives, which can be synthesized from this compound, have shown promising antimicrobial activity . Some of these compounds have activity against Staphylococcus aureus and Escherichia coli that is comparable to that of ampicillin .
Preparation of Antibiotics
The compound can be used for preparing antibiotics . This is due to its capability to form heteroaromatic oligoamides and affect gene expression .
Production of Plant Protection Products
One of the earliest areas of widespread use of 3- and 4-amino-1,2,4-triazoles, which can be synthesized from this compound, is the production of plant protection products . The mass production of various insecticides, fungicides, plant growth regulators, retardants, and nitrification inhibitors of nitrogen fertilizers has been organized .
Antimicrobial Activity Against N. gonorrhoeae
Derivatives of 4-amino-1,2,4-triazolo[5,1-c][1,2,4]triazines with the NO2-group at position 3, which can be synthesized from this compound, have been studied for their antimicrobial activity against N. gonorrhoeae . N. gonorrhoeae is the causative agent of gonorrhea, one of the most common sexually transmitted diseases .
Mechanism of Action
Target of Action
Triazine derivatives have been reported to exhibit a broad spectrum of biological activities, suggesting they interact with multiple targets . For instance, some triazine derivatives have been found to inhibit DNA gyrase, a potential drug target .
Mode of Action
For example, some triazine derivatives have been found to inhibit the activity of DNA gyrase, preventing DNA replication and thus inhibiting cell growth .
Biochemical Pathways
For instance, some triazine derivatives have been found to inhibit the activity of monoamine oxidase (MAO), enzymes that catalyze the oxidative deamination of several endogenous and exogenous monoamines .
Pharmacokinetics
The pharmacokinetics of similar compounds have been studied .
Result of Action
Some triazine derivatives have been found to exhibit antimicrobial activity, suggesting they may inhibit the growth of certain bacteria . Additionally, some triazine derivatives have been found to exhibit cytotoxic activities against various cancer cell lines .
properties
IUPAC Name |
2-[(4-amino-1,3,5-triazin-2-yl)sulfanyl]acetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N4O2S/c6-4-7-2-8-5(9-4)12-1-3(10)11/h2H,1H2,(H,10,11)(H2,6,7,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUMGCWBUHRJMSP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=NC(=N1)SCC(=O)O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501227165 |
Source
|
| Record name | Acetic acid, 2-[(4-amino-1,3,5-triazin-2-yl)thio]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501227165 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1142201-19-1 |
Source
|
| Record name | Acetic acid, 2-[(4-amino-1,3,5-triazin-2-yl)thio]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1142201-19-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetic acid, 2-[(4-amino-1,3,5-triazin-2-yl)thio]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501227165 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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